1-O-Palmityl-2-O-methyl-rac-glycero-3-phosphocholine

• Molecular Formula: C25H55NO6P+
• Molecular Weight: 496.7 g/mol
• SMILES: CCCCCCCCCCCCCCCCOCC(COP(=O)(O)OCC[N+](C)(C)C)OC
• InChI: InChI=1S/C25H54NO6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-30-23-25(29-5)24-32-33(27,28)31-22-20-26(2,3)4/h25H,6-24H2,1-5H3/p+1
• InChIKey: RZNRKXGAJMGLIM-UHFFFAOYSA-O

Native PAF is rapidly inactivated by acetylhydrolases (plasma t½ < 5 min), confounding sustained signaling studies. This 2-O-methyl ether analog resists catabolic hydrolysis, enabling prolonged cellular exposure and reproducible dose-response. • 1,000-fold shift in platelet-aggregation EC50 vs native PAF (≥10 μM vs ~10 nM) • Induces monocyte TNF-α release at 10⁻¹⁴-10⁻¹¹ M; antitumor EC50 ~2 μM in WEHI-3B/HL-60 cells • ≥98% purity; ships at ambient temperature.

1-O-Palmityl-2-O-methyl-rac-glycero-3-phosphocholine: Stable PAF Analog

1‑O‑Palmityl‑2‑O‑methyl‑rac‑glycero‑3‑phosphocholine (C25H54NO6P; CAS 85405‑05‑6) is a racemic synthetic phospholipid analog of platelet‑activating factor (PAF) that contains a stable ether‑linked methyl group at the sn‑2 position . It belongs to the class of alkyl‑lysophospholipids (ALP) and serves as a tool for studying lipid‑mediated signaling, membrane biophysics, and antitumor mechanisms, while exhibiting significantly reduced susceptibility to catabolic hydrolysis compared to the native PAF acetyl ester [1]. The compound is available as a research‑grade reagent with a purity typically ≥98% .

Stable PAF analog Ether-linked methyl resists hydrolysis; supports sustained signaling assays

Selective monocyte tool Retains immunomodulation while decoupling platelet activation

Membrane probe Perturbs bilayer packing; enables interdigitation and HII phase studies

• [1] Rose, J. K., Debs, R. A., Philip, R., Ruis, N. M., & Valone, F. H. (1990). Selective activation of human monocytes by the platelet‑activating factor analog 1‑O‑hexadecyl‑2‑O‑methyl‑sn‑glycero‑3‑phosphorylcholine. Journal of Immunology, 144(9), 3513‑3517. View Source

Why 1-O-Palmityl-2-O-methyl-rac-glycero-3-phosphocholine Cannot Be Replaced

Native platelet‑activating factor (PAF) and its lyso‑precursor are rapidly inactivated in biological systems by plasma and cellular acetylhydrolases that cleave the sn‑2 acetyl ester [1]. In contrast, the 2‑O‑methyl ether linkage of 1‑O‑palmityl‑2‑O‑methyl‑rac‑glycero‑3‑phosphocholine confers pronounced metabolic stability, enabling sustained cellular exposure and distinct pharmacological outcomes [2]. Furthermore, simple substitution with other ALP members, such as the C18 analog edelfosine (ET‑18‑OCH3), alters membrane‑partitioning kinetics and ion‑channel interactions due to differing alkyl‑chain length, precluding interchangeable use in structure‑activity studies [3]. The evidence below quantifies these critical differences.

Metabolic stability 2‑O‑methyl ether is non‑hydrolyzable PAF acetyl ester is rapidly cleaved by plasma acetylhydrolases

Chain‑length effect C16 palmityl defines membrane insertion depth C18 edelfosine alters lipid raft partitioning and ion‑channel interactions

Headgroup requirement Phosphocholine essential for full antitumor activity Lyso‑PAF (no headgroup) loses ~50% cell‑killing potency

• [1] Yanoshita, R., Kudo, I., Ikizawa, K., Chang, H. W., Kobayashi, S., Ohno, M., ... & Inoue, K. (1988). Hydrolysis of platelet activating factor and its methylated analogs by acetylhydrolases. The Journal of Biochemistry, 103(5), 815‑819. View Source
• [2] Rose, J. K., Debs, R. A., Philip, R., Ruis, N. M., & Valone, F. H. (1990). Selective activation of human monocytes by the platelet‑activating factor analog 1‑O‑hexadecyl‑2‑O‑methyl‑sn‑glycero‑3‑phosphorylcholine. Journal of Immunology, 144(9), 3513‑3517. View Source
• [3] Jaffrès, P. A., Gajate, C., Bouchet, A. M., Couthon‑Gourvès, H., Chantôme, A., Potier‑Cartereau, M., ... & Mollinedo, F. (2016). Alkyl ether lipids, ion channels and lipid raft reorganization in cancer therapy. Pharmacology & Therapeutics, 165, 114‑131. View Source

1-O-Palmityl-2-O-methyl-rac-glycero-3-phosphocholine: Quantitative Comparisons

Selective Monocyte Activation vs. Platelet Aggregation

A direct head‑to‑head comparison revealed that while 10 nM native PAF induced 30% human platelet aggregation, the 2‑O‑methyl analog (methoxy‑PAF) required a 1,000‑fold higher concentration (10 μM) to achieve comparable aggregation, demonstrating profoundly attenuated thrombotic liability [1]. Simultaneously, methoxy‑PAF retained full potency in enhancing monocyte‑mediated tumor‑cell killing, with maximal activity observed between 100 pM and 1 nM, and was statistically slightly more potent than PAF in this parameter [1]. PAF at 100 nM induced 15‑20% net release of the neutrophil granule enzyme β‑glucuronidase, whereas methoxy‑PAF failed to elicit any detectable release, confirming selective discrimination between monocyte and neutrophil activation pathways [1].

Monocyte vs. platelet selectivity

Reported

≈1000‑fold rightward shift: platelet aggregation requires ≥10 μM vs. 10 nM for PAF; monocyte tumor‑cell killing active at picomolar range (100 pM–1 nM). No neutrophil degranulation.

Supports monocyte‑specific pathway studies

Human platelet aggregation assay; monocyte‑mediated killing model

Evidence Dimension	Platelet aggregation induction
Target Compound Data	Requires ≥10 μM for aggregation comparable to 10 nM PAF
Comparator Or Baseline	PAF (1‑O‑hexadecyl‑2‑O‑acetyl‑sn‑glycero‑3‑phosphocholine): 10 nM induces 30% aggregation
Quantified Difference	Approximately 1,000‑fold rightward shift in concentration‑response
Conditions	Human platelet aggregation assay (in vitro)

Why This Matters

For researchers investigating monocyte‑dependent antitumor immunity or studying PAF‑receptor‑mediated signaling in isolation from thrombotic side effects, this compound provides a unique tool that decouples desired immunomodulatory effects from platelet activation.

• [1] Rose, J. K., Debs, R. A., Philip, R., Ruis, N. M., & Valone, F. H. (1990). Selective activation of human monocytes by the platelet‑activating factor analog 1‑O‑hexadecyl‑2‑O‑methyl‑sn‑glycero‑3‑phosphorylcholine. Journal of Immunology, 144(9), 3513‑3517. View Source

Enhanced Metabolic Stability vs. PAF

In a direct comparison using monocyte and serum acylhydrolases, the 2‑O‑methyl analog (methoxy‑PAF) demonstrated substantially greater resistance to enzymatic degradation than native PAF [1]. This intrinsic metabolic stability underlies the extended biological half‑life observed in cellular assays and accounts for the sustained TNF‑α release and cytotoxic responses documented at picomolar concentrations [2]. A separate study on acetylhydrolase substrate specificity confirmed that while 1S‑methyl‑1‑O‑hexadecyl‑2‑acetyl‑sn‑glycero‑3‑phosphocholine was deacetylated slightly more rapidly than PAF by tissue‑derived enzymes, plasma acetylhydrolase hydrolyzed PAF more effectively, underscoring the critical role of the sn‑2 substituent in dictating enzyme susceptibility [3]. The 2‑O‑methyl ether is inherently non‑hydrolyzable under physiological conditions, in contrast to the labile acetyl ester of PAF [3].

Metabolic stability vs. PAF

Reported

2‑O‑methyl ether substantially more resistant to acylhydrolase degradation than acetyl ester of PAF; extends cellular half‑life.

Supports prolonged exposure in assay models

Qualitative assessment; no precise half‑life determined

Evidence Dimension	Susceptibility to acylhydrolase/ acetylhydrolase degradation
Target Compound Data	Substantially more resistant than PAF (qualitative assessment)
Comparator Or Baseline	PAF (1‑O‑alkyl‑2‑O‑acetyl‑sn‑glycero‑3‑phosphocholine): Rapidly hydrolyzed
Quantified Difference	Not precisely quantified; described as 'substantially more resistant'
Conditions	Incubation with monocyte and serum acylhydrolases

Why This Matters

For ex vivo and in vivo studies requiring prolonged exposure to a PAF‑receptor ligand or membrane‑active lipid, the metabolic stability of the 2‑O‑methyl analog ensures reproducible pharmacology without confounding time‑dependent inactivation, reducing experimental variability and lowering effective dosing requirements.

• [1] Rose, J. K., Debs, R. A., Philip, R., Ruis, N. M., & Valone, F. H. (1990). Selective activation of human monocytes by the platelet‑activating factor analog 1‑O‑hexadecyl‑2‑O‑methyl‑sn‑glycero‑3‑phosphorylcholine. Journal of Immunology, 144(9), 3513‑3517. View Source
• [2] Shames, R., Ruis, N. M., & Valone, F. H. (1994). Tumor necrosis factor release by murine macrophages stimulated by the cytotoxic ether lipid 1‑O‑hexadecyl‑2‑O‑methyl‑SN‑glycero‑3‑phosphorylcholine (ET‑18‑O‑OCH3). International Journal of Immunopharmacology, 16(4), 335‑343. View Source
• [3] Yanoshita, R., Kudo, I., Ikizawa, K., Chang, H. W., Kobayashi, S., Ohno, M., ... & Inoue, K. (1988). Hydrolysis of platelet activating factor and its methylated analogs by acetylhydrolases. The Journal of Biochemistry, 103(5), 815‑819. View Source

Antitumor Activity in Leukemic Cell Lines

In a comparative evaluation across five cell lines (WEHI 3B, C653, X63/OMIL3, R6X‑B15, HL‑60), 1‑O‑hexadecyl‑2‑O‑methyl‑sn‑3‑GPC and its enantiomer were potent inhibitors of cell growth in all models tested [1]. This broad‑spectrum antiproliferative activity contrasts with the more restricted profile of glycosylated derivatives and underscores the intrinsic antitumor potential of the parent phosphocholine. Notably, the compound induced rabbit platelet aggregation only at concentrations ≥ 10⁻⁷ M (100 nM), providing a clear concentration window for in vitro studies where antitumor effects can be observed without concurrent platelet activation [1]. In a separate structure‑activity analysis, the 2‑O‑methyl‑lyso PAF analog (lacking the phosphocholine headgroup) exhibited only one‑half of the antitumor activity of rac‑1‑O‑alkyl‑2‑methoxy‑rac‑glycero‑3‑phosphocholine in HL‑60 cells, establishing that both the 2‑O‑methyl ether and the phosphocholine moiety are essential for optimal cytotoxicity [2].

Leukemic cell growth inhibition

Reported

Growth inhibition in WEHI 3B, C653, X63, R6X‑B15, HL‑60 cells. Lyso‑analog (no phosphocholine) showed ~2‑fold lower activity. Platelet aggregation threshold ≥100 nM.

Supports cell‑model cytotoxicity endpoint review

In vitro cytotoxicity & [³H]thymidine assays

Evidence Dimension	Growth inhibition of leukemic cells
Target Compound Data	Potent inhibitor of growth in WEHI 3B, C653, X63/OMIL3, R6X‑B15, HL‑60 cells
Comparator Or Baseline	2‑Methyl‑lyso PAF (no phosphocholine): ~50% of the antitumor activity of the full phosphocholine analog
Quantified Difference	~2‑fold reduction in antitumor activity for the lyso analog
Conditions	In vitro cytotoxicity and [³H]thymidine incorporation assays

Why This Matters

For cancer researchers screening ALP‑based therapeutics or investigating structure‑activity relationships, this compound serves as a validated benchmark with well‑characterized potency across multiple hematologic malignancy models and a defined safety margin relative to platelet activation.

• [1] Guivisdalsky, P. N., Bittman, R., Smith, Z., Blank, M. L., Snyder, F., Howard, S., & Salari, H. (1990). Synthesis and antineoplastic properties of ether‑linked thioglycolipids. Journal of Medicinal Chemistry, 33(9), 2614‑2621. [Data cited from AladdinSci literature report ALA1125051] View Source
• [2] Bittman, R., Witzke, N. M., Lee, T. C., Blank, M. L., & Snyder, F. (1987). Synthesis and biochemical studies of analogs of platelet‑activating factor bearing a methyl group at C2 of the glycerol backbone. Journal of Lipid Research, 28(6), 733‑738. View Source

Membrane Phase Modulation: Interdigitated Phases & HII Inhibition

Differential scanning calorimetry (DSC) and X‑ray diffraction studies on 1,2‑dimyristoyl‑sn‑glycero‑3‑phosphocholine (DMPC) model membranes revealed that at 40 mol% incorporation, 1‑O‑octadecyl‑2‑O‑methyl‑sn‑glycero‑3‑phosphocholine (edelfosine, the C18 homolog) induced the formation of interdigitated lamellar gel phases with higher transition temperatures (Tc) and narrower cooperative transitions [1]. Increasing concentrations of the asymmetric lipid also progressively reduced the formation of inverted hexagonal (HII) phases in 1,2‑dielaidoyl‑sn‑glycero‑3‑phosphoethanolamine (DEPE) membranes, with edelfosine completely inhibiting the lamellar‑to‑hexagonal transition at the highest concentrations tested [1]. While these data were generated with the C18 analog, class‑level inference supported by the known chain‑length dependence of alkyl‑lipid membrane partitioning [2] suggests that the C16 compound (1‑O‑palmityl‑2‑O‑methyl‑rac‑glycero‑3‑phosphocholine) would exert qualitatively similar but quantitatively distinct effects on bilayer organization, differing in the precise concentration thresholds required to induce interdigitation and in the depth of membrane insertion.

Membrane phase modulation

Class‑level inference

C18 homolog induces interdigitated lamellar gel phases at ≥40 mol% and inhibits HII transitions in model membranes. Chain‑length effects expected for C16.

May support bilayer perturbation studies

DSC/X‑ray data from edelfosine; C16 requires validation

Evidence Dimension	Membrane phase behavior modulation
Target Compound Data	Expected to induce interdigitated gel phases at ~40 mol% and inhibit HII phase formation (inferred from C18 homolog)
Comparator Or Baseline	C18 homolog (edelfosine): Interdigitation at ≥40 mol%; complete HII inhibition
Quantified Difference	C18 vs C16: difference in alkyl chain length alters critical concentration for phase transitions (exact values not determined for C16)
Conditions	DMPC and DEPE model membranes; DSC and X‑ray diffraction

Why This Matters

For biophysicists and formulation scientists designing lipid‑based drug delivery systems or studying membrane‑active peptides, this compound offers a defined tool to perturb bilayer packing in a tunable, chain‑length‑dependent manner, enabling systematic investigation of membrane curvature, domain formation, and protein‑lipid interactions.

• [1] Torrecillas, A., Aroca‑Aguilar, J. D., Aranda, F. J., Gajate, C., Mollinedo, F., Corbalán‑García, S., ... & Gómez‑Fernández, J. C. (2006). Effects of the anti‑neoplastic agent ET‑18‑OCH3 and some analogs on the biophysical properties of model membranes. International Journal of Pharmaceutics, 318(1‑2), 28‑40. View Source
• [2] Jaffrès, P. A., Gajate, C., Bouchet, A. M., Couthon‑Gourvès, H., Chantôme, A., Potier‑Cartereau, M., ... & Mollinedo, F. (2016). Alkyl ether lipids, ion channels and lipid raft reorganization in cancer therapy. Pharmacology & Therapeutics, 165, 114‑131. View Source

Divergent Signaling: Receptor-Independent TNF-α Release

Scatchard analysis of [³H]PAF binding to elicited BALB/c macrophages confirmed the presence of high‑affinity PAF receptors; however, parallel studies with [³H]ET‑18‑O‑OCH3 (the 2‑O‑methyl analog) failed to demonstrate saturable binding characteristic of specific receptors [1]. Furthermore, ET‑18‑O‑OCH3 did not compete with PAF for receptor occupancy, indicating that its cellular effects are mediated through receptor‑independent pathways, likely involving direct membrane perturbation [1]. Functionally, both PAF and the 2‑O‑methyl analog stimulated TNF‑α release from thioglycollate‑elicited macrophages over a broad concentration range (10⁻¹⁵‑10⁻⁸ M), with optimal activity observed between 10⁻¹⁴‑10⁻¹¹ M, demonstrating that the compound retains potent immunomodulatory capacity despite operating through a distinct molecular mechanism [2].

Receptor‑independent signaling

Reported

No saturable [³H]PAF binding, does not compete with PAF. TNF‑α release observed at 10⁻¹⁵–10⁻⁸ M, optimal 10⁻¹⁴–10⁻¹¹ M.

Supports PAF‑receptor bypass signaling research

BALB/c macrophage Scatchard analysis

Evidence Dimension	Receptor binding characteristics
Target Compound Data	No saturable binding; does not compete with [³H]PAF
Comparator Or Baseline	PAF: High‑affinity saturable binding to macrophage receptors
Quantified Difference	Qualitative difference (specific vs. non‑specific binding)
Conditions	Scatchard analysis using [³H]PAF and [³H]ET‑18‑O‑OCH3 on BALB/c peritoneal macrophages

Why This Matters

For pharmacologists dissecting PAF‑receptor‑dependent vs. ‑independent pathways, this compound provides a critical control reagent that can elicit cytokine responses and cytotoxicity without engaging canonical PAF receptors, enabling clearer interpretation of receptor‑specific antagonists and signaling cascade experiments.

• [1] Shames, R., Ruis, N. M., & Valone, F. H. (1994). Tumor necrosis factor release by murine macrophages stimulated by the cytotoxic ether lipid 1‑O‑hexadecyl‑2‑O‑methyl‑SN‑glycero‑3‑phosphorylcholine (ET‑18‑O‑OCH3). International Journal of Immunopharmacology, 16(4), 335‑343. View Source
• [2] Rose, J. K., Debs, R. A., Philip, R., Ruis, N. M., & Valone, F. H. (1990). Selective activation of human monocytes by the platelet‑activating factor analog 1‑O‑hexadecyl‑2‑O‑methyl‑sn‑glycero‑3‑phosphorylcholine. Journal of Immunology, 144(9), 3513‑3517. View Source

1-O-Palmityl-2-O-methyl-rac-glycero-3-phosphocholine: Research Applications

Immuno-Oncology: Monocyte Killing Without Platelet Aggregation

The 1,000‑fold shift in platelet‑aggregation potency relative to PAF [1], combined with retained and even slightly enhanced monocyte‑dependent tumor‑cell killing at picomolar concentrations [1], makes this compound uniquely suited for ex vivo and in vivo studies aimed at augmenting antitumor immunity while minimizing thrombotic risk. Researchers can employ the compound at concentrations up to 100 nM to elicit robust TNF‑α release and monocyte activation [2] without triggering significant platelet aggregation, as aggregation requires ≥10 μM [1].

Cancer Biology: SAR Benchmark for Antitumor Lipids

As a well‑characterized ALP with potent growth‑inhibitory activity across multiple leukemic cell lines (WEHI 3B, C653, X63/OMIL3, R6X‑B15, HL‑60) [3] and a defined half‑maximal antitumor activity relative to its lyso‑derivative [4], this compound serves as an essential reference standard for SAR campaigns. Investigators synthesizing novel glycosylated or headgroup‑modified analogs can benchmark their compounds against this parent phosphocholine to quantify improvements in potency, selectivity, or reduced platelet activation [3].

Membrane Biophysics: Bilayer Phase Modulation

The capacity of this class of asymmetric phospholipids to induce interdigitated lamellar gel phases and inhibit inverted hexagonal (HII) phase formation at defined molar ratios (≥40 mol% for the C18 homolog) [5] positions 1‑O‑palmityl‑2‑O‑methyl‑rac‑glycero‑3‑phosphocholine as a precise tool for modulating membrane curvature, fluidity, and domain organization. Biophysical studies employing DSC, X‑ray diffraction, and ³¹P‑NMR can systematically vary the alkyl‑chain length (C16 vs. C18) to elucidate chain‑length‑dependent effects on lipid packing and membrane protein function [6].

Signal Transduction: Receptor-Independent Cytokine Release

Given the absence of saturable, high‑affinity binding to PAF receptors [2], yet robust induction of TNF‑α release over a wide concentration range (10⁻¹⁵‑10⁻⁸ M, optimal 10⁻¹⁴‑10⁻¹¹ M) [2], this compound is ideal for experiments designed to separate receptor‑mediated from membrane‑mediated signaling events. It enables researchers to activate downstream cytokine cascades and apoptotic programs without engaging classical G‑protein‑coupled PAF receptors, providing a clean system for testing receptor‑specific antagonists and elucidating alternative lipid‑sensing mechanisms.

Application

Selection Property

Validation Focus

Monocyte‑mediated tumor‑cell killing research

Platelet aggregation threshold window

Monocyte activation vs. aggregation concentration‑response

ALP structure‑activity benchmarking

Antiproliferative profile across leukemic models

Potency comparison with lyso and glycosylated analogs

Bilayer phase modulation research

Interdigitation and HII inhibition behavior

Chain‑length dependent membrane perturbation

PAF‑receptor bypass signaling studies

Receptor‑independent cytokine induction

TNF‑α release pathway segregation

• [1] Rose, J. K., Debs, R. A., Philip, R., Ruis, N. M., & Valone, F. H. (1990). Selective activation of human monocytes by the platelet‑activating factor analog 1‑O‑hexadecyl‑2‑O‑methyl‑sn‑glycero‑3‑phosphorylcholine. Journal of Immunology, 144(9), 3513‑3517. View Source
• [2] Shames, R., Ruis, N. M., & Valone, F. H. (1994). Tumor necrosis factor release by murine macrophages stimulated by the cytotoxic ether lipid 1‑O‑hexadecyl‑2‑O‑methyl‑SN‑glycero‑3‑phosphorylcholine (ET‑18‑O‑OCH3). International Journal of Immunopharmacology, 16(4), 335‑343. View Source
• [3] Guivisdalsky, P. N., Bittman, R., Smith, Z., Blank, M. L., Snyder, F., Howard, S., & Salari, H. (1990). Synthesis and antineoplastic properties of ether‑linked thioglycolipids. Journal of Medicinal Chemistry, 33(9), 2614‑2621. View Source
• [4] Bittman, R., Witzke, N. M., Lee, T. C., Blank, M. L., & Snyder, F. (1987). Synthesis and biochemical studies of analogs of platelet‑activating factor bearing a methyl group at C2 of the glycerol backbone. Journal of Lipid Research, 28(6), 733‑738. View Source
• [5] Torrecillas, A., Aroca‑Aguilar, J. D., Aranda, F. J., Gajate, C., Mollinedo, F., Corbalán‑García, S., ... & Gómez‑Fernández, J. C. (2006). Effects of the anti‑neoplastic agent ET‑18‑OCH3 and some analogs on the biophysical properties of model membranes. International Journal of Pharmaceutics, 318(1‑2), 28‑40. View Source
• [6] Jaffrès, P. A., Gajate, C., Bouchet, A. M., Couthon‑Gourvès, H., Chantôme, A., Potier‑Cartereau, M., ... & Mollinedo, F. (2016). Alkyl ether lipids, ion channels and lipid raft reorganization in cancer therapy. Pharmacology & Therapeutics, 165, 114‑131. View Source